Cas no 898773-65-4 (2,3-Dichloro-2'-piperidinomethyl benzophenone)

• Product Name: 2,3-Dichloro-2'-piperidinomethyl benzophenone
• CAS No: 898773-65-4
• MF: C₁₉H₁₉Cl₂NO
• MW: 348.266263246536
• MDL: MFCD03842498
• CID: 871228
• PubChem ID: 24725215
• Update Time: 2025-11-02

2,3-Dichloro-2'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,3-dichlorophenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone
• 2,3-DICHLORO-2'-PIPERIDINOMETHYL BENZOPHENONE
• 2,3,5-TRI-O-P-CHLOROBENZOYL-D-RIBOFURANOSIDE
• 2,3-DICHLORO-2'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• MFCD03842498
• DTXSID80643611
• 2,3-Dichloro-2'-piperidinomethylbenzophenone
• AKOS016020678
• 898773-65-4
• (2,3-Dichlorophenyl){2-[(piperidin-1-yl)methyl]phenyl}methanone
• 2,3-Dichloro-2'-piperidinomethyl benzophenone

• MDL： MFCD03842498
• Inchi： 1S/C19H19Cl2NO/c20-17-10-6-9-16(18(17)21)19(23)15-8-3-2-7-14(15)13-22-11-4-1-5-12-22/h2-3,6-10H,1,4-5,11-13H2
• InChI Key： MZEHULYMFISHME-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1=CC=CC=C1CN1CCCCC1)=O)Cl

Computed Properties

• Exact Mass: 347.08400
• Monoisotopic Mass: 347.0843696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 5.14820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,3-Dichloro-2'-piperidinomethyl benzophenone

Comprehensive Overview of 2,3-Dichloro-2'-piperidinomethyl benzophenone (CAS No. 898773-65-4)

2,3-Dichloro-2'-piperidinomethyl benzophenone (CAS No. 898773-65-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its abbreviated name DCPMB, features a benzophenone core substituted with dichloro and piperidinomethyl groups, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "DCPMB synthesis", "2,3-Dichloro-2'-piperidinomethyl benzophenone applications", and "CAS 898773-65-4 suppliers", reflecting its growing relevance in advanced chemical applications.

The molecular structure of 2,3-Dichloro-2'-piperidinomethyl benzophenone combines a benzophenone backbone with a piperidine moiety, which enhances its reactivity and potential for functionalization. This structural complexity allows it to serve as a key building block in the development of novel compounds, particularly in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes. Searches for "DCPMB in drug design" and "eco-friendly synthesis of benzophenone derivatives" highlight these emerging focus areas.

In the context of industrial applications, 2,3-Dichloro-2'-piperidinomethyl benzophenone is often explored for its role in photochemical reactions and as a precursor for UV-absorbing materials. Its dichloro substitutions contribute to its stability and reactivity under various conditions, making it a candidate for high-performance material synthesis. Queries such as "DCPMB in photostabilizers" and "benzophenone derivatives for UV protection" are increasingly common, reflecting its potential in coatings and polymer industries. Additionally, the compound's compatibility with catalysis and ligand design has sparked discussions in academic forums and patent literature.

From a regulatory and safety perspective, 2,3-Dichloro-2'-piperidinomethyl benzophenone is handled under standard laboratory protocols, with no significant restrictions reported. Its piperidinomethyl group, while enhancing functionality, does not classify it under hazardous categories, ensuring broader accessibility for research. Popular searches like "DCPMB safety data" and "CAS 898773-65-4 handling guidelines" indicate user interest in its practical use. Furthermore, the compound's stability and solubility profiles make it suitable for diverse experimental setups, including high-throughput screening and combinatorial chemistry.

The synthesis of 2,3-Dichloro-2'-piperidinomethyl benzophenone typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution, which are well-documented in peer-reviewed journals. Recent advancements in flow chemistry and microwave-assisted synthesis have optimized its production, reducing waste and improving yields. Keywords like "DCPMB scalable synthesis" and "green preparation of dichloro benzophenones" underscore the shift toward sustainable methodologies. These innovations align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

In summary, 2,3-Dichloro-2'-piperidinomethyl benzophenone (CAS No. 898773-65-4) represents a critical intermediate in modern chemistry, bridging pharmaceutical, material science, and environmental applications. Its adaptability to emerging technologies like AI-aided molecular design and green synthesis ensures its continued relevance. For researchers seeking detailed protocols or commercial sources, terms such as "DCPMB purity standards" and "buy 2,3-Dichloro-2'-piperidinomethyl benzophenone" remain highly searched, reflecting its practical demand. As the chemical industry evolves, compounds like DCPMB will likely play pivotal roles in addressing future scientific and industrial challenges.